Cas no 956769-01-0 (2-Chloro-n-3-methyl-1-(2-methylphenyl)-1h-pyrazol-5-ylacetamide)

• Product name: 2-Chloro-n-3-methyl-1-(2-methylphenyl)-1h-pyrazol-5-ylacetamide
• CAS No: 956769-01-0
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 3155247
• PubChem ID: 16227203

2-Chloro-n-3-methyl-1-(2-methylphenyl)-1h-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-yl]acetamide
• EN300-24670
• AKOS000118109
• 2-CHLORO-N-[5-METHYL-2-(2-METHYLPHENYL)PYRAZOL-3-YL]ACETAMIDE
• 956769-01-0
• G40962
• Z199472032
• 2-Chloro-n-3-methyl-1-(2-methylphenyl)-1h-pyrazol-5-ylacetamide

• Inchi： InChI=1S/C13H14ClN3O/c1-9-5-3-4-6-11(9)17-12(7-10(2)16-17)15-13(18)8-14/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key： PJYWXVAIXTWTEW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 263.0825398Da
• Monoisotopic Mass: 263.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.9Ų

2-Chloro-n-3-methyl-1-(2-methylphenyl)-1h-pyrazol-5-ylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-n-3-methyl-1-(2-methylphenyl)-1h-pyrazol-5-ylacetamide

2-Chloro-N-(3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-yl)acetamide (CAS No. 956769-01-0): A Comprehensive Overview

The compound 2-Chloro-N-(3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-yl)acetamide, identified by the CAS number 956769-01-0, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties and ability to form hydrogen bonds. The structure of this compound is characterized by a pyrazole ring, a chloro group, and a methyl substituent, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole ring in this compound is known for its ability to act as a bioisostere of other heterocyclic structures, enhancing its potential as a scaffold for drug discovery. The presence of the chloro group at position 2 introduces additional electronic effects, which can influence the compound's reactivity and binding affinity to biological targets. Furthermore, the methyl substituent at position 3 of the pyrazole ring contributes to the molecule's stability and lipophilicity, making it an attractive candidate for pharmacological studies.

One of the most promising applications of 2-Chloro-N-(3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-yl)acetamide lies in its potential as an anti-inflammatory agent. Research has shown that certain pyrazole derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique substitution pattern in this compound suggests that it may possess enhanced selectivity towards these targets, making it a strong candidate for further preclinical testing.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antitumor agent. Studies have demonstrated that certain acetamide derivatives can induce apoptosis in cancer cells by modulating key signaling pathways. The combination of the pyrazole ring and the chloro group in this molecule may enhance its ability to interact with these pathways, potentially leading to novel therapeutic strategies for cancer treatment.

The synthesis of 2-Chloro-N-(3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-yl)acetamide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of similar compounds, ensuring higher yields and better purity. These improvements have made it easier to scale up production for preclinical studies and eventual clinical trials.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its physical properties, such as melting point and solubility. Understanding these properties is crucial for determining its suitability for various applications in drug delivery systems.

Looking ahead, the development of 2-Chloro-N-(3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-yl)acetamide into a therapeutic agent will depend on several factors, including its pharmacokinetics, toxicity profile, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its progression through the drug development pipeline.

In conclusion, 2-Chloro-N-(3-methyl-1-(2-methylphenyl)-1H-pyrazol-5-y acetamide (CAS No. 956769 -01 -0) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a promising candidate for developing novel therapies in areas such as inflammation and oncology. Continued research into its properties and applications will undoubtedly contribute to the advancement of modern medicine.